Cas no 854695-95-7 (6-methyloxane-2-carboxylic acid)

• Product Name: 6-methyloxane-2-carboxylic acid
• CAS No: 854695-95-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19230737
• CID: 4657397
• PubChem ID: 55303085
• Update Time: 2024-03-01

6-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyloxane-2-carboxylic acid

• MDL： MFCD19230737
• Inchi： 1S/C7H12O3/c1-5-3-2-4-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： WFCIGPLIXGCKJT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)OC(C)CCC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans